Cas no 28242-04-8 (Benzoic acid, 4-[[(2-carboxyethyl)propylamino]sulfonyl]-)

Benzoic acid, 4-[[(2-carboxyethyl)propylamino]sulfonyl]- structure
28242-04-8 structure
Product Name:Benzoic acid, 4-[[(2-carboxyethyl)propylamino]sulfonyl]-
CAS No:28242-04-8
MF:C13H17NO6S
MW:315.34218287468
CID:237726
PubChem ID:71356200
Update Time:2025-04-19

Benzoic acid, 4-[[(2-carboxyethyl)propylamino]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[[(2-carboxyethyl)propylamino]sulfonyl]-
    • 4-[2-carboxyethyl(propyl)sulfamoyl]benzoic acid
    • 4-[(2-Carboxyethyl)(propyl)sulfamoyl]benzoic acid
    • DTXSID70780347
    • 28242-04-8
    • SCHEMBL23787606
    • 4-(N-propyl-N-2-carboxyethylsulfamoyl)benzoic acid
    • Inchi: 1S/C13H17NO6S/c1-2-8-14(9-7-12(15)16)21(19,20)11-5-3-10(4-6-11)13(17)18/h3-6H,2,7-9H2,1H3,(H,15,16)(H,17,18)
    • InChI Key: CMRYSTNATWZUAD-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C(=O)O)=CC=1)(N(CCC(=O)O)CCC)(=O)=O

Computed Properties

  • Exact Mass: 315.07765844g/mol
  • Monoisotopic Mass: 315.07765844g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 462
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 120Ų

Benzoic acid, 4-[[(2-carboxyethyl)propylamino]sulfonyl]- Related Literature

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd